Cas no 2137092-72-7 ((3S)-3,7-diaminoheptanethioamide)

• Product Name: (3S)-3,7-diaminoheptanethioamide
• CAS No: 2137092-72-7
• MF: C₇H₁₇N₃S
• MW: 175.294979810715
• CID: 6257026
• PubChem ID: 165961720
• Update Time: 2025-07-14

(3S)-3,7-diaminoheptanethioamide Chemical and Physical Properties

Names and Identifiers

• (3S)-3,7-diaminoheptanethioamide
• 2137092-72-7
• EN300-1085771

• Inchi： 1S/C7H17N3S/c8-4-2-1-3-6(9)5-7(10)11/h6H,1-5,8-9H2,(H2,10,11)/t6-/m0/s1
• InChI Key： NUYILOADWPALMH-LURJTMIESA-N
• SMILES： S=C(C[C@H](CCCCN)N)N

Computed Properties

• Exact Mass: 175.11431873g/mol
• Monoisotopic Mass: 175.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 110Ų

Additional information on (3S)-3,7-diaminoheptanethioamide

Comprehensive Overview of the Compound CAS No. 2137092-72-7: (3S)-3,7-diaminoheptanethioamide

The compound with the CAS number 2137092-72-7, known as (3S)-3,7-diaminoheptanethioamide, is a promising molecule in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of interest for various applications, including drug development and biochemical studies.

(3S)-3,7-diaminoheptanethioamide is a thioamide derivative with a seven-carbon backbone and two amino groups positioned at the 3rd and 7th carbon atoms. The presence of these functional groups imparts specific chemical properties to the molecule, such as increased solubility and reactivity. The thioamide group, in particular, is known for its ability to form hydrogen bonds and participate in various chemical reactions, which can be leveraged in the design of new drugs and therapeutic agents.

Recent studies have highlighted the potential of (3S)-3,7-diaminoheptanethioamide in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. In vitro experiments demonstrated that (3S)-3,7-diaminoheptanethioamide can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This finding suggests that the compound could be a valuable candidate for the development of anti-inflammatory drugs.

Furthermore, studies have explored the potential of (3S)-3,7-diaminoheptanethioamide as an antimicrobial agent. A study published in the Journal of Antibiotics reported that this compound shows potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. This property makes (3S)-3,7-diaminoheptanethioamide a promising lead compound for the development of new antibiotics to combat multidrug-resistant bacteria.

In addition to its anti-inflammatory and antimicrobial properties, (3S)-3,7-diaminoheptanethioamide has also been investigated for its potential neuroprotective effects. Research published in the Journal of Neurochemistry has shown that this compound can protect neurons from oxidative stress-induced damage. In vitro experiments using neuronal cell cultures demonstrated that treatment with (3S)-3,7-diaminoheptanethioamide significantly reduced the levels of reactive oxygen species (ROS) and prevented neuronal cell death. These findings suggest that the compound could be useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of (3S)-3,7-diaminoheptanethioamide has been optimized to ensure high yields and purity. A typical synthetic route involves the reaction of 1,5-dibromopentane with ammonia to form 1,5-diaminopentane, followed by thionation using Lawesson's reagent to introduce the thioamide group. The stereochemistry at the 3rd carbon atom is crucial for the biological activity of the compound, and enantioselective synthesis methods have been developed to ensure the production of the (S) enantiomer.

The physicochemical properties of (3S)-3,7-diaminoheptanethioamide

In conclusion, (3S)-3,7-diaminoheptanethioamide, identified by its CAS number 2137092-72-7, is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, antimicrobial, and neuroprotective properties make it a valuable candidate for further investigation and development into therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this intriguing molecule.